2-Fluoro-6-methoxypyrazine
Overview
Description
Synthesis Analysis
The synthesis of 2-Fluoro-6-methoxypyrazine involves several steps. One optimized route starts from 2-fluoro-4-methylpyridine and proceeds through a series of transformations. The overall yield is approximately 29.4% in 7 linear steps . Notably, this method outperforms previous approaches that utilized 2-bromo-4-methylpyridine , resulting in significantly higher yields .
Scientific Research Applications
1. Analysis in Food and Beverage Products
2-Fluoro-6-methoxypyrazine, as a member of the methoxypyrazine family, has significant implications in the analysis of food and beverage products, particularly wines. Methoxypyrazines are known for imparting characteristic flavors to certain types of wines. For instance, Allen, Lacey, and Boyd (1994) demonstrated the importance of methoxypyrazines in red wines, highlighting their influence on wine flavor (Allen, Lacey, & Boyd, 1994). Sidhu et al. (2015) further discussed the impact of viticultural and enological procedures on methoxypyrazine levels in grapes, musts, and wines (Sidhu, Lund, Kotseridis, & Saucier, 2015).
2. Role in Wine Aroma and Flavor
The role of methoxypyrazines in imparting herbaceous/green/vegetal sensory attributes to wines, particularly in varieties like Cabernet Sauvignon, has been a focus of research. Dunlevy et al. (2013) identified a specific methyltransferase essential for methoxypyrazine-derived flavor in wine, shedding light on the biosynthesis pathway of these compounds (Dunlevy, Dennis, Soole, Perkins, Davies, & Boss, 2013).
3. Technological Advances in Analysis
Advancements in analytical methods, such as gas chromatography-mass spectrometry (GC-MS), have improved the detection and quantification of methoxypyrazines in wines. For example, Hjelmeland, Wylie, and Ebeler (2016) developed a new quantitative, sensitive, high throughput GC-MS/MS method for methoxypyrazine analysis in wine (Hjelmeland, Wylie, & Ebeler, 2016).
Properties
IUPAC Name |
2-fluoro-6-methoxypyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5FN2O/c1-9-5-3-7-2-4(6)8-5/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRDRPADGHPQVQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=CC(=N1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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